N'-{[1-(2-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(4-methoxyphenoxy)acetohydrazide

• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol
• IUPAC Name: N-[(E)-[1-(2-chlorophenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H22ClN3O3/c1-15-12-17(16(2)26(15)21-7-5-4-6-20(21)23)13-24-25-22(27)14-29-19-10-8-18(28-3)9-11-19/h4-13H,14H2,1-3H3,(H,25,27)/b24-13+
• InChI Key: HHGNJSWUMSLZBC-ZMOGYAJESA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC=C2Cl)C)/C=N/NC(=O)COC3=CC=C(C=C3)OC
• SMILES: CC1=CC(=C(N1C2=CC=CC=C2Cl)C)C=NNC(=O)COC3=CC=C(C=C3)OC

Description

N'-{[1-(2-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-(4-methoxyphenoxy)acetohydrazide, commonly known as CDPM, is a novel compound that has gained significant attention in recent years due to its potential therapeutic applications. CDPM belongs to the class of hydrazide derivatives and has been found to exhibit potent anti-inflammatory and anti-tumor properties. In

Mechanism of Action

The mechanism of action of CDPM is complex and involves multiple pathways. CDPM has been found to inhibit the activity of NF-κB, a transcription factor that plays a critical role in regulating inflammation and immune responses. In addition, CDPM has been shown to activate the AMPK pathway, which regulates energy metabolism and cellular homeostasis. Furthermore, CDPM has been found to inhibit the activity of HDAC, an enzyme that regulates gene expression, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
CDPM has been found to have several biochemical and physiological effects. In cancer cells, CDPM induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In addition, CDPM has been shown to inhibit angiogenesis, a process critical for tumor growth and metastasis. Furthermore, CDPM has been found to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of CDPM is its simple and efficient synthesis method. In addition, CDPM has been found to exhibit potent anti-tumor and anti-inflammatory properties, making it an attractive compound for further research. However, one of the limitations of CDPM is its potential toxicity, which needs to be further investigated.

Future Directions

There are several future directions for CDPM research. One potential direction is to investigate the potential therapeutic applications of CDPM in other diseases such as cardiovascular diseases and metabolic disorders. In addition, further studies are needed to elucidate the mechanism of action of CDPM and its potential toxicity. Furthermore, the development of CDPM derivatives with improved pharmacological properties could lead to the discovery of novel therapeutic agents.

Synthesis Methods

The synthesis of CDPM involves the reaction of 2-chlorobenzaldehyde, 2,5-dimethylpyrrole, and 4-methoxyphenylacetic acid hydrazide under reflux in ethanol. The product obtained is then purified by recrystallization in ethanol to yield the final product. The synthesis method of CDPM is relatively simple and efficient, making it an attractive compound for further research.

Scientific Research Applications

CDPM has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, CDPM has been found to exhibit potent anti-tumor activity by inducing apoptosis and inhibiting tumor cell proliferation. In addition, CDPM has been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, CDPM has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.